Cas no 920982-70-3 (Octanoic acid, 8-[(2-ethoxy-2-oxoethyl)amino]-, methyl ester)
920982-70-3 structure
Product Name:Octanoic acid, 8-[(2-ethoxy-2-oxoethyl)amino]-, methyl ester
CAS No:920982-70-3
MF:C13H25NO4
MW:259.341904401779
CID:746093
PubChem ID:71422518
Update Time:2025-04-19
Octanoic acid, 8-[(2-ethoxy-2-oxoethyl)amino]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid, 8-[(2-ethoxy-2-oxoethyl)amino]-, methyl ester
- methyl 8-[(2-ethoxy-2-oxoethyl)amino]octanoate
- 920982-70-3
- DTXSID90841540
-
- Inchi: 1S/C13H25NO4/c1-3-18-13(16)11-14-10-8-6-4-5-7-9-12(15)17-2/h14H,3-11H2,1-2H3
- InChI Key: XFADPVBWKHSFIW-UHFFFAOYSA-N
- SMILES: O(C)C(CCCCCCCNCC(=O)OCC)=O
Computed Properties
- Exact Mass: 259.17835828g/mol
- Monoisotopic Mass: 259.17835828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 13
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 64.6Ų
Octanoic acid, 8-[(2-ethoxy-2-oxoethyl)amino]-, methyl ester Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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